Cas no 63568-37-6 (Naphthalenedisulfonicacid, diisononyl-, ammonium salt (1:2))

• Product Name: Naphthalenedisulfonicacid, diisononyl-, ammonium salt (1:2)
• CAS No: 63568-37-6
• MF: C₂₈H₅₀N₂O₆S₂
• MW: 574.836406230927
• CID: 503607
• PubChem ID: 173949
• Update Time: 2025-04-19

Naphthalenedisulfonicacid, diisononyl-, ammonium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Naphthalenedisulfonicacid, diisononyl-, ammonium salt (1:2)
• diammonium diisononylnaphthalenedisulphonate
• diazanium,3,4-bis(7-methyloctyl)naphthalene-1,2-disulfonate
• 63568-37-6
• Naphthalenedisulfonic acid, diisononyl-, diammonium salt
• EINECS 264-322-5
• Naphthalenedisulfonic acid, diisononyl-, ammonium salt (1:2)
• Diammonium diisononylnaphthalenedisulfonate
• Diisononylnaphthalenedisulfonic acid, diammonium salt

• Inchi： 1S/C28H44O6S2.2H3N/c1-21(2)15-9-5-7-11-17-23-24-18-13-14-20-26(24)28(36(32,33)34)27(35(29,30)31)25(23)19-12-8-6-10-16-22(3)4;;/h13-14,18,20-22H,5-12,15-17,19H2,1-4H3,(H,29,30,31)(H,32,33,34);2*1H3
• InChI Key： QGJVRAZGEFPSQC-UHFFFAOYSA-N
• SMILES： S(C1=C(C2C=CC=CC=2C(CCCCCCC(C)C)=C1CCCCCCC(C)C)S(=O)(=O)[O-])(=O)(=O)[O-].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 574.3113
• Monoisotopic Mass: 574.311
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 798
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 187.4